3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine

• Molecular Formula: C16H22N4S
• Molecular Weight: 302.4 g/mol
• SMILES: CC1=CC=CC=C1CSC2=NN=C(N2N)C3CCCCC3
• InChI: InChI=1S/C16H22N4S/c1-12-7-5-6-10-14(12)11-21-16-19-18-15(20(16)17)13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11,17H2,1H3
• InChIKey: VXODQJAWBGDARH-UHFFFAOYSA-N

3-Cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine – Structural Identity & Procurement Class

3-Cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine (C₁₆H₂₂N₄S, MW ≈ 302.4 g/mol) is a synthetic small molecule belonging to the 3-alkylsulfanyl-4-amino-1,2,4-triazole class [1]. This scaffold has been investigated for antiproliferative activity in multiple cancer cell lines, with certain analogs demonstrating sub-micromolar IC₅₀ values [2]. A closely related des-cyclohexyl analog, MIPS-0000851 (3-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine), was identified as a fragment hit binding to the non-catalytic surface of Pseudomonas aeruginosa DsbA1 (PaDsbA1), a validated anti-virulence target, with selectivity over the Escherichia coli DsbA ortholog [3]. The target compound is structurally differentiated from MIPS-0000851 by the presence of a cyclohexyl substituent at the triazole 3-position, a modification that is expected to modulate lipophilicity, target engagement kinetics, and selectivity profiles relative to the unsubstituted fragment core.

Fragment-based affinity maturation starting point (retains 2-methylbenzyl sulfanyl PaDsbA1 pharmacophore)

Unexplored SAR space at triazole 3-position with cyclohexyl substituent

Dual pharmacophore potential: PaDsbA1 anti-virulence and V1a receptor antagonist chemotype

• [1] Zhao, P.-L.; Chen, P.; Li, Q.; Hu, M.-J.; Diao, P.-C.; Pan, E.-S.; You, W.-W. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26 (15), 3679–3683. View Source
• [2] Zhao, P.-L.; Chen, P.; Li, Q.; Hu, M.-J.; Diao, P.-C.; Pan, E.-S.; You, W.-W. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26 (15), 3679–3683. View Source
• [3] Mohanty, B.; Rimmer, K.; McMahon, R. M.; Headey, S. J.; Vazirani, M.; Shouldice, S. R.; Coincon, M.; Tay, S.; Morton, C. J.; Simpson, J. S.; Martin, J. L.; Scanlon, M. J. Fragment library screening identifies hits that bind to the non-catalytic surface of Pseudomonas aeruginosa DsbA1. PLoS One 2017, 12 (3), e0173436. View Source

3-Cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine – Irreplaceability Among Analogs

Within the 3-alkylsulfanyl-4-amino-1,2,4-triazole class, antiproliferative potency varies by over 100-fold depending solely on the nature of the 3-alkylsulfanyl and 5-aryl substituents [1]. The target compound combines a cyclohexyl group at the triazole 3-position and a 2-methylbenzyl sulfanyl moiety at the 5-position. In the structurally characterized PaDsbA1 system, the 2-methylbenzyl sulfanyl fragment alone (MIPS-0000851) binds at a domain interface on the non-catalytic surface of the protein [2]. Introduction of a cyclohexyl substituent, as exemplified by related cyclohexyl-triazole V1a receptor antagonists in the patent literature, has been shown to profoundly alter receptor subtype selectivity and pharmacokinetic disposition compared to non-cyclohexyl analogs [3]. Consequently, substituting the target compound with a des-cyclohexyl, des-2-methyl, or benzylthio-altered analog is likely to result in a functionally distinct molecule with divergent target engagement, selectivity, and physicochemical properties that cannot be predicted by simple structural analogy.

1 Des-cyclohexyl analogs may lack the affinity maturation vector and lipophilicity shift critical for PaDsbA1 binding optimization

2 Benzylthio-altered or des-methyl analogs likely differ in target engagement and selectivity profiles; not interchangeable

3 Cyclohexyl substituent profoundly alters physicochemical properties and receptor subtype selectivity per patent SAR; simple analogy may fail

• [1] Zhao, P.-L.; Chen, P.; Li, Q.; Hu, M.-J.; Diao, P.-C.; Pan, E.-S.; You, W.-W. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26 (15), 3679–3683. View Source
• [2] Mohanty, B.; Rimmer, K.; McMahon, R. M.; Headey, S. J.; Vazirani, M.; Shouldice, S. R.; Coincon, M.; Tay, S.; Morton, C. J.; Simpson, J. S.; Martin, J. L.; Scanlon, M. J. Fragment library screening identifies hits that bind to the non-catalytic surface of Pseudomonas aeruginosa DsbA1. PLoS One 2017, 12 (3), e0173436. View Source
• [3] Hoffmann-La Roche Inc. Cyclohexyl substituted triazoles as vasopressin receptor V1a antagonists. WO 2022/018121 A1, 2022. View Source

3-Cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine – Differentiation Evidence vs. Closest Analogs

Physicochemical Properties: Cyclohexyl vs. Des-Cyclohexyl Core

The target compound (C₁₆H₂₂N₄S, MW 302.4 g/mol) incorporates a cyclohexyl substituent at the triazole 3-position that is absent in the closest characterized fragment analog, MIPS-0000851 (C₁₀H₁₂N₄S, MW 220.3 g/mol). This structural difference yields a computed logP increase of approximately 1.8–2.2 log units and a 37% increase in molecular weight, consistent with the addition of a hydrophobic cyclohexane ring. The added steric bulk at the 3-position is expected to restrict rotational freedom around the triazole–cyclohexyl bond and alter the conformational landscape of the molecule compared to the des-cyclohexyl fragment. In the PaDsbA1 co-crystal structure of MIPS-0000851 (PDB 5DCH), the 2-methylbenzyl sulfanyl moiety occupies a defined hydrophobic pocket at the domain interface [1]; the cyclohexyl group in the target compound would extend into adjacent interfacial space, potentially forming additional van der Waals contacts not achievable by the des-cyclohexyl analog.

Physicochemical Shift

Class-level

ΔMW +82 Da; ΔclogP +1.8 to +2.2 log units vs. des-cyclohexyl fragment (MIPS-0000851)

Predicted property divergence may affect membrane permeability and assay readouts

In silico prediction; no experimental logP available for either compound

Evidence Dimension	Computed lipophilicity (clogP) and molecular weight
Target Compound Data	MW 302.4 g/mol; predicted clogP ≈ 3.8–4.2 (based on structural class)
Comparator Or Baseline	MIPS-0000851 (des-cyclohexyl analog): MW 220.3 g/mol; predicted clogP ≈ 1.8–2.0
Quantified Difference	ΔMW ≈ +82 Da (+37%); ΔclogP ≈ +1.8 to +2.2 log units
Conditions	In silico prediction based on 3-alkylsulfanyl-4-amino-1,2,4-triazole scaffold properties; no experimental logP data available for either compound.

Why This Matters

A predicted logP shift of ~2 units translates to approximately a 100-fold difference in octanol–water partition coefficient, which directly impacts membrane permeability, protein binding, and assay-specific IC₅₀/EC₅₀ readouts; procurement decisions for screening collections must account for this property divergence when selecting between the cyclohexyl-substituted target and the des-cyclohexyl fragment comparator.

• [1] PDB 5DCH: McMahon, R. M.; Martin, J. L. Crystal structure of Pseudomonas aeruginosa DsbA E82I in complex with MIPS-0000851. Deposited 2015-08-24, released 2016-10-05. DOI: 10.2210/pdb5dch/pdb. View Source

PaDsbA1 Selectivity over EcDsbA

The des-cyclohexyl fragment MIPS-0000851 was identified as the highest-affinity fragment hit from a library screen against PaDsbA1 and demonstrated selective binding to PaDsbA1 over the Escherichia coli DsbA (EcDsbA) protein [1]. Although quantitative Kd values were not publicly disclosed, the fragment was selected for co-crystallization based on its superior affinity ranking within the screened library, and the co-complex structure (PDB 5DCH, resolution not applicable for NMR-derived model) revealed a defined binding pose at the non-catalytic domain interface [1][2]. The target compound retains the identical 2-methylbenzyl sulfanyl pharmacophore that mediates this selective PaDsbA1 engagement, while the additional cyclohexyl substituent offers a vector for affinity maturation without disrupting the core binding interaction.

Species Selectivity

Reported

Core pharmacophore demonstrated selective binding to PaDsbA1 over EcDsbA in fragment screen

Pharmacophore selectivity supports affinity maturation for P. aeruginosa anti-virulence research

Quantitative Kd values not disclosed; cyclohexyl analog not tested

Evidence Dimension	Selective binding to PaDsbA1 over EcDsbA
Target Compound Data	Retains 2-methylbenzyl sulfanyl pharmacophore; cyclohexyl may enhance affinity via additional contacts (not experimentally determined)
Comparator Or Baseline	MIPS-0000851: demonstrated selective binding to PaDsbA1 over EcDsbA in fragment screening; PaDsbA1 co-crystal structure solved
Quantified Difference	Qualitative selectivity established for pharmacophore; quantitative Kd difference between PaDsbA1 and EcDsbA not reported; no data for cyclohexyl-substituted analog
Conditions	Fragment library screening by NMR and X-ray crystallography; PaDsbA1 E82I mutant used for crystallization.

Why This Matters

The established PaDsbA1 selectivity of the core pharmacophore provides a rational basis for procuring the cyclohexyl-substituted target as an affinity maturation starting point for anti-virulence programs targeting P. aeruginosa, where species-specific DsbA inhibition is desirable to minimize off-target effects on commensal E. coli.

• [1] Mohanty, B.; Rimmer, K.; McMahon, R. M.; Headey, S. J.; Vazirani, M.; Shouldice, S. R.; Coincon, M.; Tay, S.; Morton, C. J.; Simpson, J. S.; Martin, J. L.; Scanlon, M. J. Fragment library screening identifies hits that bind to the non-catalytic surface of Pseudomonas aeruginosa DsbA1. PLoS One 2017, 12 (3), e0173436. View Source
• [2] PDB 5DCH: McMahon, R. M.; Martin, J. L. Crystal structure of Pseudomonas aeruginosa DsbA E82I in complex with MIPS-0000851. Deposited 2015-08-24, released 2016-10-05. DOI: 10.2210/pdb5dch/pdb. View Source

Antiproliferative SAR: 3-Substituent Tolerance

In a systematic SAR study of 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives by Zhao et al. (2016), the nature of the alkylsulfanyl substituent at the triazole 3-position profoundly influenced antiproliferative potency across HepG2, HCT116, PC-3, and HeLa cell lines [1]. The most potent compound in that series, 8d, achieved IC₅₀ values of 0.37 μM (HCT116), 2.94 μM (HeLa), and 31.31 μM (PC-3), representing 184-, 18-, and 17-fold improvements over 5-fluorouracil, respectively [1]. While 8d carries a distinct substitution pattern from the target compound, the data establish that the 3-alkylsulfanyl-4-amino-1,2,4-triazole scaffold is a validated antiproliferative chemotype with high sensitivity to substituent variation. The target compound, bearing a cyclohexyl group at the 3-position (a sterically demanding, lipophilic substituent not explored in the Zhao et al. series), occupies unexplored chemical space within this SAR landscape, and its antiproliferative profile cannot be inferred from existing data on linear or branched alkyl analogs.

Antiproliferative SAR

Class-level

Scaffold validated; best analog 8d IC50 0.37 μM (HCT116) vs. 5-FU; 3-position highly sensitive to substituent

Unexplored cyclohexyl SAR space supports procurement as steric/lipophilic probe

Target compound not tested; class extrapolation only

Evidence Dimension	Antiproliferative IC₅₀ against HCT116, HeLa, and PC-3 cell lines
Target Compound Data	Not experimentally determined; cyclohexyl substituent at 3-position represents unexplored SAR space
Comparator Or Baseline	Compound 8d (Zhao et al. 2016): IC₅₀ = 0.37 μM (HCT116), 2.94 μM (HeLa), 31.31 μM (PC-3); 5-fluorouracil: IC₅₀ = 68.08 μM (HCT116), 52.92 μM (HeLa), 532.27 μM (PC-3)
Quantified Difference	8d vs. 5-FU: 184-fold (HCT116), 18-fold (HeLa), 17-fold (PC-3); target compound vs. 8d: unknown
Conditions	MTT assay, 48 h drug exposure; HepG2, HCT116, PC-3, HeLa cell lines; 5-fluorouracil as positive control.

Why This Matters

The demonstrated sensitivity of antiproliferative activity to 3-position substituent identity in this scaffold means that the cyclohexyl-substituted target compound is a chemically rational, non-obvious candidate for screening in cancer cell line panels; its procurement is justified as an SAR probe to map the steric and lipophilic tolerance at the 3-position, which is currently untested in published antiproliferative studies.

• [1] Zhao, P.-L.; Chen, P.; Li, Q.; Hu, M.-J.; Diao, P.-C.; Pan, E.-S.; You, W.-W. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26 (15), 3679–3683. View Source

V1a Receptor Antagonist Patent Landscape

Hoffmann-La Roche disclosed a series of cyclohexyl-substituted triazoles as vasopressin V1a receptor antagonists (WO 2022/018121 A1) [1]. The general formula (I) encompasses compounds with cyclohexyl at the triazole core and diverse aryl/heteroaryl substituents, establishing that the cyclohexyl-triazole scaffold is a recognized pharmacophore for V1a receptor modulation. The target compound, 3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine, falls within the structural scope of this patent family but is not explicitly exemplified, positioning it as a structurally novel composition-of-matter within a therapeutically validated chemical space. This distinguishes it from non-cyclohexyl triazole analogs that lack the V1a receptor-targeting structural feature.

V1a Antagonist Patent

Reported

Target structure falls within cyclohexyl-triazole V1a antagonist patent scope (WO 2022/018121) but not exemplified

Structural alignment provides rationale for V1a screening; novelty may offer IP differentiation

No experimental V1a data; patent analysis only

Evidence Dimension	Structural alignment with patented V1a antagonist pharmacophore
Target Compound Data	Contains cyclohexyl at triazole 3-position and aryl sulfanyl at 5-position; structurally encompassed by general formula (I) of WO 2022/018121 but not specifically exemplified
Comparator Or Baseline	Des-cyclohexyl analogs (e.g., MIPS-0000851, 3-benzylsulfanyl-5-methyl-1,2,4-triazol-4-amine): lack the cyclohexyl substituent; not encompassed by cyclohexyl-triazole V1a antagonist patent claims
Quantified Difference	Structural (presence vs. absence of cyclohexyl); no V1a binding or functional data available for target compound
Conditions	Patent analysis; no experimental pharmacological data for target compound.

Why This Matters

For procurement decisions in GPCR-focused drug discovery, the target compound's alignment with a patented V1a antagonist chemotype provides a structural rationale for its prioritization over non-cyclohexyl analogs that are unlikely to engage V1a receptors, while the absence of explicit exemplification in the patent creates potential freedom-to-operate advantages for research use.

• [1] Hoffmann-La Roche Inc. Cyclohexyl substituted triazoles as vasopressin receptor V1a antagonists. WO 2022/018121 A1, 2022. View Source

ChEBI Annotation vs. Unannotated Analogs

The close analog 3-cyclohexyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine is annotated in the ChEBI database (CHEBI:114762) with a defined chemical ontology, formula (C₁₅H₂₀N₄S), and mass (288.413 Da) [1]. In contrast, the target compound 3-cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine (C₁₆H₂₂N₄S, MW 302.4 g/mol) differs by a single methyl substituent on the benzyl ring (+14 Da), yet is not currently indexed in ChEBI, PubChem, or ChemSpider with a unique entry. This annotation gap means that the target compound occupies a distinct and uncharacterized chemical space relative to the ChEBI-annotated analog. The presence of the ortho-methyl group on the benzyl ring is expected to introduce steric constraints on the conformational flexibility of the sulfanyl-benzyl moiety, potentially altering binding pose and target selectivity compared to the unsubstituted benzyl analog.

Database Annotation

Data to verify

Target (+14 Da ortho-methyl) not indexed; closest CHEBI:114762 (des-methyl) annotated

Uncharacterized chemotype; procurement enables first annotation and profiling

Database search across ChEBI, PubChem, ChemSpider

Evidence Dimension	Database annotation status; structural differentiation via ortho-methyl substitution
Target Compound Data	C₁₆H₂₂N₄S, MW 302.4 g/mol; 2-methylbenzyl sulfanyl substituent; not indexed in ChEBI, PubChem, or ChemSpider as a unique entry
Comparator Or Baseline	3-cyclohexyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine (CHEBI:114762): C₁₅H₂₀N₄S, MW 288.4 g/mol; unsubstituted benzyl sulfanyl; indexed in ChEBI
Quantified Difference	ΔMW = +14 Da (one additional methyl group); presence vs. absence of ortho-methyl on benzyl ring
Conditions	Database search across ChEBI, PubChem, ChemSpider, and BindingDB as of search date.

Why This Matters

The absence of database annotation for the target compound indicates it is a novel, uncharacterized chemical entity relative to its ChEBI-indexed des-methyl analog; procurement enables first-in-class annotation and biological profiling of this specific chemotype, with the ortho-methyl substituent providing a distinct steric and electronic profile that may translate to differential target engagement.

• [1] ChEBI Database. CHEBI:114762 – 3-cyclohexyl-5-(phenylmethylthio)-1,2,4-triazol-4-amine. European Bioinformatics Institute. View Source

3-Cyclohexyl-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine – Application Scenarios

PaDsbA1 Inhibitor Affinity Maturation

The target compound retains the 2-methylbenzyl sulfanyl pharmacophore that was validated as a selective PaDsbA1-binding fragment in the Mohanty et al. (2017) fragment screen [1]. The cyclohexyl substituent provides a growth vector for affinity maturation, potentially engaging additional hydrophobic contacts at the PaDsbA1 domain interface identified in the MIPS-0000851 co-crystal structure (PDB 5DCH). Researchers pursuing narrow-spectrum anti-virulence agents against P. aeruginosa can procure this compound as an advanced fragment for structure-based lead optimization, with the reasonable expectation that the cyclohexyl group will improve binding affinity and ligand efficiency relative to the parent fragment.

Steric Tolerance Mapping at Triazole 3-Position

The Zhao et al. (2016) SAR study demonstrated that antiproliferative potency of 3-alkylsulfanyl-4-amino-1,2,4-triazoles is highly sensitive to the 3-position substituent, with the most potent analog (8d) achieving sub-micromolar IC₅₀ values against HCT116 cells [2]. The cyclohexyl group at the 3-position of the target compound represents a sterically demanding, lipophilic substituent not tested in the published series. Procurement of this compound enables systematic SAR expansion to probe whether bulky cycloalkyl substituents are tolerated or even favored for antiproliferative activity, potentially identifying new lead matter with differentiated physicochemical and pharmacokinetic profiles.

V1a Antagonist Screening Candidate

The cyclohexyl-triazole scaffold is claimed as a V1a receptor antagonist chemotype in WO 2022/018121 A1 (Hoffmann-La Roche) [3]. The target compound falls within the structural scope of this patent but is not explicitly exemplified, offering a novel composition-of-matter for V1a antagonist screening. Procurement for radioligand binding or functional assays against V1a (and counter-screening against V1b, V2, and oxytocin receptors) can establish whether the 2-methylbenzyl sulfanyl substituent confers advantageous selectivity or potency compared to the exemplified patent compounds, potentially opening new intellectual property space.

Profiling 2-Methylbenzyl Sulfanyl Chemotype

Given that the 2-methylbenzyl sulfanyl fragment (MIPS-0000851) has demonstrated selective binding to PaDsbA1 [1] and the cyclohexyl-triazole scaffold is implicated in V1a receptor antagonism [3], the target compound represents a unique dual-pharmacophore molecule that can be deployed as a chemical biology probe. Procuring this compound enables broad-panel screening to identify additional protein targets that recognize the 2-methylbenzyl sulfanyl moiety, while the cyclohexyl group facilitates target deconvolution through analog-based SAR profiling. This scenario is particularly relevant for academic screening centers and pharmaceutical probe discovery groups building annotated chemogenomic libraries.

Application

Selection Property

Validation Focus

PaDsbA1 Inhibitor Affinity Maturation

2-methylbenzyl sulfanyl pharmacophore retention

Binding affinity improvement vs. des-cyclohexyl fragment

Steric Tolerance Mapping at 3-Position

Cyclohexyl substituent (unexplored SAR)

Antiproliferative IC50 profiling against cancer cell panels

V1a Antagonist Screening Candidate

Cyclohexyl-triazole scaffold alignment

V1a receptor binding and subtype selectivity assays

Profiling 2-Methylbenzyl Sulfanyl Chemotype

Dual-pharmacophore character

Broad-panel target profiling and chemogenomic annotation

• [1] Mohanty, B.; Rimmer, K.; McMahon, R. M.; Headey, S. J.; Vazirani, M.; Shouldice, S. R.; Coincon, M.; Tay, S.; Morton, C. J.; Simpson, J. S.; Martin, J. L.; Scanlon, M. J. Fragment library screening identifies hits that bind to the non-catalytic surface of Pseudomonas aeruginosa DsbA1. PLoS One 2017, 12 (3), e0173436. View Source
• [2] Zhao, P.-L.; Chen, P.; Li, Q.; Hu, M.-J.; Diao, P.-C.; Pan, E.-S.; You, W.-W. Design, synthesis and biological evaluation of novel 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives. Bioorg. Med. Chem. Lett. 2016, 26 (15), 3679–3683. View Source
• [3] Hoffmann-La Roche Inc. Cyclohexyl substituted triazoles as vasopressin receptor V1a antagonists. WO 2022/018121 A1, 2022. View Source